Cas no 567-39-5 (7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol)

567-39-5 structure
Product name:7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol
7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol
- NSC62958
- AR-1H3793
- AC1Q7AXJ
- AGN-PC-00GQIR
- (7aR)-7t-methyl-(7ar)-hexahydro-pyrrolizin-1t-ol
- RETRONSCANOL
- (-)-retronecanol
- AC1L3ZLO
- 7-methylhexahydro-1h-pyrrolizin-1-ol
- Retronecanol
- CTK8D9588
- NSC62958; AR-1H3793; AC1Q7AXJ; AGN-PC-00GQIR; (7aR)-7t-methyl-(7ar)-hexahydro-pyrrolizin-1t-ol; RETRONSCANOL; (-)-retronecanol; AC1L3ZLO; 7-methylhexahydro-1h-pyrrolizin-1-ol; Retronecanol; CTK8D9588;
- 1H-Pyrrolizin-1-ol, hexahydro-7-methyl-, (1R-(1alpha,7alpha,7abeta))-
- 567-39-5
- 7.BETA.-HYDROXYHELIOTRIDANE
- 04U250A48R
- NSC-62958
- NSC 62958
- UNII-04U250A48R
- 1H-Pyrrolizin-1-ol, hexahydro-7-methyl-, (1R,7S,7aR)-
-
- Inchi: InChI=1S/C8H15NO/c1-6-2-4-9-5-3-7(10)8(6)9/h6-8,10H,2-5H2,1H3/t6-,7+,8+/m0/s1
- InChI Key: PGMBNUMLNAJSJR-XLPZGREQSA-N
- SMILES: CC1CCN2C1C(CC2)O
Computed Properties
- Exact Mass: 141.11545
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5Ų
- XLogP3: 0.8
Experimental Properties
- PSA: 23.47
7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol Related Literature
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1. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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